ethyl 4-{3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]propanamido}benzoate

• IUPAC Name: ethyl 4-[3-(2-methyl-4-thiophen-2-yl-1,3-thiazol-5-yl)propanoylamino]benzoate
• InChI: InChI=1S/C20H20N2O3S2/c1-3-25-20(24)14-6-8-15(9-7-14)22-18(23)11-10-17-19(21-13(2)27-17)16-5-4-12-26-16/h4-9,12H,3,10-11H2,1-2H3,(H,22,23)
• InChI Key: WJMXMVJIKDARIF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CCC2=C(N=C(S2)C)C3=CC=CS3
• Molecular Formula: C20H20N2O3S2
• Molecular Weight: 400.5 g/mol

Description

Thiophene-based analogs are a potential class of biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects. Thiophene and its derivatives are essential heterocyclic compounds and show a variety of properties and applications.

Synthesis Analysis

The synthesis of thiophene derivatives often involves heterocyclization of various substrates. The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives.

Molecular Structure Analysis

Thiophene is a five-membered heterocycle that contains one sulfur as a heteroatom with the formula C4H4S.

Chemical Reactions Analysis

Thiophene derivatives can undergo various chemical reactions. For example, they can participate in condensation reactions with sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives.

Physical And Chemical Properties Analysis

Thiophene has a molecular mass of 84.14 g/mol, density is 1.051 g/ml and Melting Point is −38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Scientific Research Applications

Medicinal Chemistry

• Therapeutic Properties : Thiophene derivatives, like the one , exhibit a wide range of therapeutic properties. .

Organic Synthesis

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Agrochemicals and Pharmaceuticals

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Materials Science and Catalysis

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Mechanism of Action

Target of Action

It’s worth noting that both indole and thiophene derivatives, which are structurally similar to this compound, have been found to bind with high affinity to multiple receptors . These receptors are often involved in a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

Similar compounds have been shown to competitively inhibit certain enzymes . This suggests that the compound could interact with its targets by binding to the active site, thereby preventing the substrate from interacting with the enzyme and inhibiting its function.

Biochemical Pathways

Similar compounds have been shown to affect a variety of biochemical pathways, often resulting in a broad spectrum of biological activities .

Result of Action

Similar compounds have been shown to exhibit a variety of biological activities, suggesting that this compound could potentially have a broad range of effects at the molecular and cellular level .

Safety and Hazards

The safety and hazards of thiophene derivatives can vary greatly depending on their specific structure. Some thiophene derivatives have been used as drugs and have been shown to be safe under certain conditions.

Future Directions

Thiophene derivatives continue to be an area of interest for medicinal chemists due to their wide range of biological activities. Future research will likely focus on the synthesis of new thiophene derivatives and the exploration of their biological activities.